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Compound of Interest

Compound Name: Inz-4

Cat. No.: B12384181

The proper and safe disposal of laboratory chemicals is a critical component of ensuring a
secure research environment and maintaining regulatory compliance. While a specific chemical
denoted as "Inz-4" is not readily identifiable in public chemical databases, this guide provides a
comprehensive framework for its disposal, addressing potential interpretations of its identity
and offering universal best practices for chemical waste management.

Given the ambiguity of "Inz-4," it is possible that this designation is an internal laboratory
identifier, a shorthand for a more complex chemical name, or a typographical error. Two
potential candidates based on similar nomenclature are "Incozol 4" and "Isoniazid,” which is
sometimes abbreviated as "INZ." The disposal procedures for these substances, along with
general protocols, are outlined below.

Crucially, before proceeding with any disposal, the precise identity of "Inz-4" must be confirmed
by consulting its Safety Data Sheet (SDS) or the chemical's supplier.

Potential Chemical Identity: Incozol 4

Incozol 4 is identified as a substance that may cause an allergic skin reaction, serious eye
irritation, and is toxic to aquatic life with long-lasting effects.[1][2]

Hazard and Precautionary Data for Incozol 4
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Hazard Statement Precautionary Statement

H317: May cause an allergic skin reaction[1] P261: Avoid breathing mist or vapours[1].
H319: Causes serious eye irritation[1] P273: Avoid release to the environment[1].
H411: Toxic to aquatic life with long lasting P280: Wear protective gloves/eye
effects[1][2] protection/face protection[1][2].

P333 + P313: If skin irritation or rash occurs:

Get medical advice/attention[1][2].

P337 + P313: If eye irritation persists: Get

medical advice/attention[1][2].

P391: Collect spillage[1].

Disposal Procedures for Incozol 4:

o Environmental Precaution: Due to its aquatic toxicity, do not flush Incozol 4 into surface
water or sanitary sewer systems.[1] If the product contaminates rivers, lakes, or drains,
inform the respective authorities.[1]

o Waste Collection: Collect spillage and dispose of the material and its container in
accordance with local, regional, national, and international regulations.

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., Butyl
rubber/nitrile rubber for short-term use, Viton gloves for permanent exposure), protective
clothing, and eye/face protection during handling and disposal.[1]

Potential Chemical Identity: Isoniazid (INZ)

Isoniazid is an antibacterial drug.[3] Its disposal would fall under the general guidelines for
chemical and pharmaceutical waste.

Physicochemical Data for Isoniazid
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Property Value

Molecular Formula C6H7N30

Molecular Weight 137.14 g/mol [3]

Solubility in Water Soluble

Solubility in Alcohol Approximately 2 g/100 mL at 25°C[3]

Disposal Procedures for Isoniazid (INZ):

As a bioactive compound, Isoniazid waste should be managed to prevent its release into the
environment.

e Segregation: Segregate Isoniazid waste from non-hazardous trash.

e Waste Stream: Dispose of as chemical waste through your institution's Environmental Health
and Safety (EHS) department.

o Containers: Use properly labeled, sealed, and non-reactive containers for waste collection.

Universal Laboratory Chemical Disposal Protocol

In the absence of specific information for "Inz-4," or for any laboratory chemical, the following
step-by-step procedure should be implemented to ensure safety and compliance.

Step 1: Identification and Information Gathering
o Positively identify the chemical waste.

o Locate and thoroughly review the Safety Data Sheet (SDS) for the substance. Pay close
attention to sections on handling, storage, hazards, and disposal.

Step 2: Hazard Assessment

o Based on the SDS, determine the primary hazards associated with the waste (e.qg.,
flammable, corrosive, reactive, toxic, environmental hazard).
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Step 3: Personal Protective Equipment (PPE)

o Select and use appropriate PPE as specified in the SDS. This typically includes safety
glasses or goggles, a lab coat, and gloves compatible with the chemical being handled.

Step 4: Segregation of Waste

o Never mix different chemical waste streams unless explicitly instructed to do so by a
qualified chemist or your EHS department.

o Keep incompatible materials, such as acids and bases, or oxidizers and flammable liquids, in
separate containers.

Step 5: Use of Appropriate Waste Containers
o Use containers that are compatible with the chemical waste.

e Ensure containers are in good condition, with no leaks or cracks, and have secure, tight-
fitting lids.

o Label all waste containers clearly with the full chemical name(s) of the contents and the
associated hazards.

Step 6: Storage of Waste

» Store chemical waste in a designated, well-ventilated, and secure area away from general
laboratory traffic.

» Follow any specific storage requirements outlined in the SDS (e.g., temperature, light
sensitivity).

Step 7: Arrange for Final Disposal

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and proper disposal of the
chemical waste.[4][5]

e Provide a complete and accurate inventory of the waste to be collected.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12384181?utm_src=pdf-custom-synthesis
https://www.incorez.com/dam/dms/incorez/4/Incozol%204%20SDS.pdf
https://www.floorstock.co.uk/document/11890/Uzin%20PE%20480%20-%20MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Isoniazid
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.otago.ac.nz/__data/assets/pdf_file/0035/318995/download-the-chemical-disposal-waste-guidelines-080557.pdf
https://www.benchchem.com/product/b12384181#inz-4-proper-disposal-procedures
https://www.benchchem.com/product/b12384181#inz-4-proper-disposal-procedures
https://www.benchchem.com/product/b12384181#inz-4-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12384181?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

